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Compound of Interest

Compound Name: ML089

Cat. No.: B1260850

For Researchers, Scientists, and Drug Development Professionals

Introduction

MLO089 is a potent and selective inhibitor of phosphomannose isomerase (PMI), a key enzyme
in the mannose metabolic pathway.[1][2] PMI catalyzes the reversible isomerization of
mannose-6-phosphate to fructose-6-phosphate. This process is crucial for the synthesis of
GDP-mannose, a precursor for N-linked glycosylation of proteins. Inhibition of PMI by ML089
has been shown to be a valuable tool for studying congenital disorders of glycosylation (CDG),
particularly CDG-la, which is caused by a deficiency in phosphomannomutase 2 (PMM2).[1][2]
These application notes provide detailed protocols for the solubilization and preparation of
MLO089 for use in cell culture experiments, along with a summary of its key properties.

Data Presentation
MLO089 Properties and Solubility
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Property Value Source

CAS Number 1306638-12-9 [2]

Molecular Weight 245.27 g/mol [2]

150 -1.3 UM (for phosphomannose (2]
isomerase)

Solubility in DMSO 25 mg/mL (101.93 mM) [1112]

Appearance Powder [1]

Recommended Solvents and Storage

Storage of Stock

Solvent Concentration Notes )
Solution
May require -80°C forup to 6
25 mg/mL (101.93 o
DMSO M) sonication to fully months; -20°C for up
m
dissolve.[1][2] to 1 month.[1][2]

Note on DMSO Concentration in Cell Culture: To avoid cytotoxicity, the final concentration of
DMSO in the cell culture medium should be kept as low as possible, ideally < 0.1%.[3][4] Most
cell lines can tolerate up to 0.5% DMSO without significant adverse effects.[1] However, it is
crucial to perform a vehicle control experiment to assess the impact of DMSO on the specific
cell line being used.

Experimental Protocols
Protocol 1: Preparation of a 10 mM ML089 Stock
Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of ML089 in DMSO.
Materials:
e MLO089 powder

e Anhydrous/sterile dimethyl sulfoxide (DMSO)
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 Sterile microcentrifuge tubes or vials
o Vortex mixer

 Ultrasonic bath

Procedure:

» Weighing ML089: Accurately weigh out the desired amount of ML0O89 powder using a
calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 2.45 mg of ML089 (Molecular Weight = 245.27 g/mol ).

e Dissolving in DMSO: Add the appropriate volume of sterile DMSO to the vial containing the
ML089 powder. For a 10 mM stock, if you weighed 2.45 mg of ML089, add 1 mL of DMSO.

» Vortexing: Tightly cap the vial and vortex thoroughly for 1-2 minutes to aid dissolution.

» Sonication: If the compound does not fully dissolve with vortexing, place the vial in an
ultrasonic water bath and sonicate for 10-15 minutes.[1][2] Visually inspect the solution to
ensure there are no visible particles.

» Aliquoting and Storage: Aliquot the clear stock solution into smaller, single-use volumes in
sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at
-20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6
months).[1][2]

Protocol 2: Preparation of Working Solutions and
Treatment of Cells

This protocol outlines the dilution of the ML089 stock solution to the final working concentration
for treating cells in culture.

Materials:
e 10 mM MLO089 stock solution in DMSO

e Pre-warmed complete cell culture medium appropriate for your cell line

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1260850?utm_src=pdf-body
https://www.benchchem.com/product/b1260850?utm_src=pdf-body
https://www.benchchem.com/product/b1260850?utm_src=pdf-body
https://www.benchchem.com/product/b1260850?utm_src=pdf-body
https://www.benchchem.com/product/b1260850?utm_src=pdf-body
https://www.lifetein.com/chat/932729-DMSO-usage-in-cell-culture
https://www.reddit.com/r/labrats/comments/170npve/maximum_dmso_concentration_in_media_for_cell/
https://www.lifetein.com/chat/932729-DMSO-usage-in-cell-culture
https://www.reddit.com/r/labrats/comments/170npve/maximum_dmso_concentration_in_media_for_cell/
https://www.benchchem.com/product/b1260850?utm_src=pdf-body
https://www.benchchem.com/product/b1260850?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1260850?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

 Sterile microcentrifuge tubes

o Sterile serological pipettes and pipette tips

Procedure:

e Thawing the Stock Solution: Thaw a single aliquot of the 10 mM ML089 stock solution at
room temperature.

o Calculating Dilutions: Determine the final concentration of ML089 required for your
experiment. As an example, to prepare a working solution that will result in a final
concentration of 10 uM in your cell culture well, you will need to perform a serial dilution.

 Intermediate Dilution (Optional but Recommended): To ensure accurate pipetting and to
minimize the final DMSO concentration, it is good practice to perform an intermediate
dilution.

o For example, to make a 1 mM intermediate solution, dilute the 10 mM stock 1:10 in sterile
cell culture medium or PBS. Pipette 10 pL of the 10 mM stock into 90 pL of medium/PBS.

¢ Final Dilution: Add the calculated volume of the stock or intermediate solution to the cell
culture medium to achieve the desired final concentration.

o Example using 10 mM stock: To achieve a final concentration of 10 uM in 1 mL of medium,
you would add 1 pL of the 10 mM stock solution. This will result in a final DMSO
concentration of 0.1%.

o Example using 1 mM intermediate solution: To achieve a final concentration of 10 pM in 1
mL of medium, you would add 10 uL of the 1 mM intermediate solution. This will also result
in a final DMSO concentration of 0.1%.

e Vehicle Control: Prepare a vehicle control by adding the same volume of DMSO (without
MLO089) to an equivalent volume of cell culture medium. This is crucial to distinguish the
effects of the compound from any effects of the solvent.

o Cell Treatment: Remove the old medium from your cell culture plates and replace it with the
freshly prepared medium containing ML089 or the vehicle control.
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 Incubation: Return the cells to the incubator and proceed with your experimental timeline.

Visualizations
Signaling Pathway of ML089 Action
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Caption: Mechanism of ML089 action on the phosphomannose isomerase pathway.

Experimental Workflow for ML089 Preparation
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Caption: Workflow for preparing ML089 for cell culture experiments.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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